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Compound of Interest

Compound Name: Pentryl

Cat. No.: B1208548 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the explosive properties of

Pentryl and Tetryl, two significant nitramine explosives. The following sections detail their

performance characteristics, supported by experimental data, and outline the methodologies

for key evaluative tests.

Comparative Analysis of Explosive Properties
The following table summarizes the key explosive properties of Pentryl and Tetryl based on

available experimental data.
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Property Pentryl Tetryl

Chemical Formula C₈H₆N₆O₁₁ C₇H₅N₅O₈

Molecular Weight 362.17 g/mol 287.144 g/mol [1]

Density 1.82 g/cm³[2] 1.73 g/cm³[1]

Detonation Velocity ~5000 m/s at 0.80 g/cm³ 7,570 m/s[1][3]

Heat of Explosion 372.4 kcal/mol[2]

Not explicitly found, but related

thermochemical data is

available.

Heat of Formation 43.4 kcal/mol[2]
Data available from various

sources.

Heat of Combustion 911.1 kcal/mol[2] -3510 ± 4.6 kJ/mol[4]

Melting Point
129°C (with slight

decomposition)[2]
129.5°C[1]

Explosion Temperature
Explodes at 235°C (in 3

seconds)

Explodes when heated above

187°C[1][5]

Impact Sensitivity Less sensitive than Tetryl Sensitive[1]

Friction Sensitivity
Somewhat more sensitive than

Tetryl[6]
Sensitive[1]

Trauzl Lead Block Test 15.8 cc expansion[6] 13.8 cc expansion[6]

Lead Block Compression Test 18.5 mm shortening[6] 16.6 mm shortening[6]

Experimental Protocols
Synthesis of Pentryl and Tetryl
The synthesis of Pentryl and Tetryl involves multi-step chemical reactions. A generalized

workflow for their production is outlined below.
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Pentryl Synthesis Tetryl Synthesis
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Figure 1: Comparative Synthesis Pathways of Pentryl and Tetryl.

Pentryl Synthesis: The preparation of Pentryl typically involves the nitration of 2,4-

dinitrophenylaminoethanol[2]. This precursor is synthesized by the condensation of 2,4-

dinitrochlorobenzene with ethanolamine.

Tetryl Synthesis: A common method for synthesizing Tetryl is by dissolving dimethylaniline in

concentrated sulfuric acid, followed by nitration with a mixture of nitric and sulfuric acids[7]. An

alternative route involves the reaction of 2,4-dinitrochlorobenzene with methylamine to form

dinitrophenyl methylamine, which is then nitrated[7].

Detonation Velocity Measurement
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The detonation velocity, a critical performance parameter, is the speed at which the detonation

wave propagates through the explosive.

Methodology: Dautriche Method

A widely used technique for measuring detonation velocity is the Dautriche method. This

method involves inserting a detonating cord of known detonation velocity into the explosive

charge at two points a measured distance apart. The collision point of the two detonation

waves within the cord allows for the calculation of the explosive's detonation velocity.

Sensitivity Testing
The sensitivity of an explosive to external stimuli such as impact and friction is a crucial safety

and handling parameter.

Impact Sensitivity (Fall Hammer Test)

This test determines the energy required to cause an explosive to detonate under impact.

Experimental Workflow: Impact Sensitivity
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Prepare Sample (e.g., 40 mm³ powder)

Place sample between two steel studs within a guide sleeve

Position the assembly on the anvil of the drop hammer apparatus

Set the drop height of the hammer (determines impact energy)

Release the hammer

Observe for signs of detonation (e.g., flash, sound, smoke)

Record result (go/no-go)

Adjust drop height based on the result (Bruceton method)

Determine the 50% probability of detonation
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Place a small amount of explosive on a porcelain plate

Lower a porcelain pin onto the sample

Apply a specific load to the pin using a weighted arm

Move the porcelain plate back and forth once

Observe for any reaction (e.g., explosion, spark, smoke)

Record the result

Adjust the load for the next test

Determine the lowest load that causes a reaction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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